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Compound of Interest

Compound Name: Dimethyl sebacate

Cat. No.: B1680942

For Researchers, Scientists, and Drug Development Professionals

Dimethyl sebacate (DMS), the dimethyl ester of decanedioic acid, is a versatile chemical
compound with a broad spectrum of applications across various industries. Derived from
sebacic acid, which is often sourced from castor oil, DMS offers a bio-based profile that is
increasingly sought after in the chemical industry. Its utility stems from its properties as a
chemical intermediate, a plasticizer, a solvent, and a lubricant base stock. This technical guide
provides an in-depth overview of the core industrial applications of dimethyl sebacate,
complete with quantitative data, experimental methodologies, and visual representations of key
processes.

Core Industrial Applications

The primary industrial applications of dimethyl sebacate can be categorized as follows:

 Intermediate for Hindered Amine Light Stabilizers (HALS): A major application of DMS is as a
crucial precursor in the synthesis of Hindered Amine Light Stabilizers (HALS).[1][2] HALS are
highly effective additives used to protect polymers from degradation caused by UV light.
DMS is a key building block for HALS such as Tinuvin 770, a widely used light stabilizer.[1][3]

o Plasticizer and Softener: Dimethyl sebacate is utilized as a plasticizer for a variety of
polymers, including cellulosic resins, vinyl resins, and synthetic rubbers.[1][3][4] It enhances
the flexibility and workability of these materials.
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o Solvent: With its favorable solubility characteristics, DMS serves as a solvent for various

resins and rubbers.[1][3]

e Lubricants and Cosmetics: Sebacate esters, including DMS, are employed in the formulation

of high-performance lubricants and as emollients in cosmetic and personal care products.[5]

[6]7]

Physicochemical Properties of Dimethyl Sebacate

A comprehensive understanding of the physical and chemical properties of dimethyl sebacate

is essential for its application in various industrial processes.

Property Value References
Molecular Formula C12H2204 [819]
Molecular Weight 230.30 g/mol [8][9]

CAS Number 106-79-6 [819]
Appearance White solid or colorless liquid [10]

Melting Point 29-31 °C [3]

Boiling Point 158 °C @ 10 mmHg [3]

Density 0.988 g/mL at 25 °C [3]

Flash Point 145 °C [3]

Water Solubility Insoluble [3]

Dimethyl Sebacate as a Chemical Intermediate:

Synthesis of HALS

The synthesis of Hindered Amine Light Stabilizers (HALS) represents a significant use of

dimethyl sebacate. A prominent example is the production of Tinuvin 770 (bis(2,2,6,6-

tetramethyl-4-piperidyl) sebacate).

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.atamanchemicals.com/dimethyl-sebacate_u24865/
https://www.chembk.com/en/chem/DIMETHYL%20SEBACATE
https://us.typology.com/library/what-is-diethyl-sebacate-and-what-is-its-utility
https://vernixa.com/en/articles/scientific-articles/diethyl-sebacate-advances-and-applications-in-cosmetology/
https://ijaseit.insightsociety.org/index.php/ijaseit/article/download/355/366/402
https://www.benchchem.com/product/b1680942?utm_src=pdf-body
https://www.benchchem.com/product/b1680942?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-sebacate
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/specialty-polyamides-dms-dimethyl-sebacate-gps-2014-06-10-v0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-sebacate
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/specialty-polyamides-dms-dimethyl-sebacate-gps-2014-06-10-v0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-sebacate
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/specialty-polyamides-dms-dimethyl-sebacate-gps-2014-06-10-v0.pdf
https://www.castor-international.nl/en/product/dimethyl-sebacate
https://www.chembk.com/en/chem/DIMETHYL%20SEBACATE
https://www.chembk.com/en/chem/DIMETHYL%20SEBACATE
https://www.chembk.com/en/chem/DIMETHYL%20SEBACATE
https://www.chembk.com/en/chem/DIMETHYL%20SEBACATE
https://www.chembk.com/en/chem/DIMETHYL%20SEBACATE
https://www.benchchem.com/product/b1680942?utm_src=pdf-body
https://www.benchchem.com/product/b1680942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis of Tinuvin 770 from
Dimethyl Sebacate

This protocol is based on the transesterification reaction between dimethyl sebacate and
2,2,6,6-tetramethyl-4-piperidinol.[11]

Materials:

Dimethyl sebacate (0.1 mol)

1,2,2,6,6-pentamethyl-4-hydroxypiperidine (0.165 mol)

Xylene (40q9)

Dibutyltin oxide (catalyst, 19)

Procedure:

o Charge a 250 mL four-necked flask equipped with a stirrer, thermometer, and a distillation
setup with xylene, dimethyl sebacate, 1,2,2,6,6-pentamethyl-4-hydroxypiperidine, and the
dibutyltin oxide catalyst.

o Heat the reaction mixture to 110-130 °C with stirring.

o Continuously remove the methanol byproduct via distillation.

» Monitor the reaction progress using liquid chromatography. The typical reaction time is 2.5
hours.

» Upon completion, cool the reaction mixture and filter to remove the catalyst.

¢ Wash the organic phase, followed by dewatering and decolorizing.

e Remove the solvent under reduced pressure to obtain the final product.

Expected Yield: 96.31%[11]
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Synthesis of HALS from Dimethyl Sebacate.

Dimethyl Sebacate as a Plasticizer

Dimethyl sebacate is employed as a plasticizer to increase the flexibility and durability of
various polymers. While specific performance data for dimethyl sebacate is not readily
available in the reviewed literature, data for a closely related sebacate ester, dibutyl sebacate
(DBS), in polyvinyl chloride (PVC) provides valuable insight into the expected performance.

: ¢ Dibutyl Sel lastici

Property Value Reference
Plasticizer Migration (28 days) 12.78% [12]
Extension at Break 350% [12]
Breaking Stress 15.7 MPa [12]
Shore A Hardness 80.2 [12]

Note: Data is for Dibutyl Sebacate, a related sebacate ester, and is intended for comparative

purposes.
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Experimental Protocol: Evaluation of Plasticizer
Efficiency in PVC (ASTM D2284)

This protocol outlines a general procedure for evaluating the efficiency of a plasticizer in flexible
PVC based on ASTM D2284.[13]

Materials:

PVC resin
Dimethyl sebacate (or other plasticizer to be tested)
Thermal stabilizer

Other additives as required

Procedure:

Compounding: Prepare PVC formulations with varying concentrations of the plasticizer. This
is typically done using a two-roll mill or an internal mixer.

Molding: Compression mold the compounded PVC into sheets of a specified thickness.

Conditioning: Condition the molded sheets in a controlled environment (e.g., 23 £ 2 °C and
50 + 5% relative humidity) for a specified period.

Tensile Testing: Cut dumbbell-shaped specimens from the conditioned sheets. Perform
tensile testing on these specimens according to ASTM D638 to determine tensile strength,
elongation at break, and modulus of elasticity.

Hardness Testing: Measure the Shore hardness of the conditioned sheets using a durometer
according to ASTM D2240.

Migration Testing: Evaluate plasticizer migration through methods such as the activated
carbon method or extraction tests.[14][15]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://eureka.patsnap.com/article/how-to-test-plasticizer-efficiency-in-flexible-pvc-astm-d2284
https://www.benchchem.com/product/b1680942?utm_src=pdf-body
https://d-nb.info/1259606376/34
https://www.researchgate.net/publication/359333850_Methods_for_determination_of_plasticizer_migration_from_polyvinyl_chloride_synthetic_materials_a_mini_review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

: ; Compounding Molding Conditioning
Start: PVC Formulation (PVC + Plasticizer + Additives)) ~ \(C Molding) (Controlled Temperature & Humidity),

Click to download full resolution via product page

Workflow for Evaluating Plasticizer Performance.

Dimethyl Sebacate as a Solvent

The effectiveness of a solvent is often characterized by its solubility parameter. The Hansen
Solubility Parameters (HSP) for dimethyl sebacate provide a more nuanced understanding of
its solvency by breaking down the total Hildebrand parameter into dispersion, polar, and

hydrogen bonding components.

Hansen Solubility

- Value (MPa'%) Reference
Dispersion (6D) 16.6 [16]
Polar (5P) 2.9 [16]
Hydrogen Bonding (6H) 6.7 [16]

Materials with similar HSP values are likely to be miscible.[17][18] This data is crucial for
formulators when selecting DMS as a solvent for specific resins or polymers.

Dimethyl Sebacate in Lubricants and Cosmetics

Sebacate esters are valued in lubricant formulations for their excellent thermal and oxidative
stability.[19][20] They can improve the low-temperature properties of lubricants by reducing the
pour point.[19][21]
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In the cosmetics industry, related sebacate esters like diethyl sebacate are used for their
emollient, masking, and solvent properties.[5] Diethyl sebacate is known to soften and improve
the suppleness of the skin and can aid in the penetration of other active ingredients.[5][6] While
specific data for dimethyl sebacate in cosmetic applications is limited, its properties suggest it
could function similarly as an emollient and solvent.

Performance of Sebacate Esters as Lubricant Additives

The following table shows the effect of different sebacate esters on the pour point of a lubricant
base oil.

Sebacate Ester Pour Point (°C) Reference

Di-2-ethylbutyl sebacate

-44 [19][21]
(D2EBS)
Di-2-ethylhexanol sebacate

-60 [19][21]
(D2EHS)
Dihexyl sebacate (DHS) 8 [19][21]
Dioctyl sebacate (DOS) 15 [19][21]

This data highlights how the structure of the alcohol moiety in the sebacate ester significantly
impacts the low-temperature performance of the lubricant.

Conclusion

Dimethyl sebacate is a multifunctional chemical with significant industrial importance. Its role
as a key intermediate in the synthesis of high-performance light stabilizers is a primary driver of
its demand. Furthermore, its utility as a plasticizer, solvent, and component in lubricants and
cosmetics underscores its versatility. The information and protocols provided in this guide offer
a technical foundation for researchers and professionals working with or considering the use of
dimethyl sebacate in their applications. Further research into the specific performance of
dimethyl sebacate as a plasticizer in a wider range of polymers and its application in cosmetic
formulations would be beneficial for expanding its industrial use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Industrial Versatility of Dimethyl Sebacate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680942#primary-applications-of-dimethyl-sebacate-
in-industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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